Cas no 2137442-51-2 (1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl-)

• Product Name: 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl-
• CAS No: 2137442-51-2
• MF: C₃₂H₂₄BrN₃O₄
• MW: 594.45466709137
• CID: 5255429
• PubChem ID: 165442183
• Update Time: 2025-10-19

1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl-
• 2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2137442-51-2
• EN300-385480

• Inchi： 1S/C32H24BrN3O4/c33-21-16-14-20(15-17-21)29-27(18-36(35-29)22-8-2-1-3-9-22)30(31(37)38)34-32(39)40-19-28-25-12-6-4-10-23(25)24-11-5-7-13-26(24)28/h1-18,28,30H,19H2,(H,34,39)(H,37,38)
• InChI Key： CDBUWNGOASVFBL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=CN(C2C=CC=CC=2)N=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 593.09502g/mol
• Monoisotopic Mass: 593.09502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 794.2±60.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Additional information on 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl-

Introduction to 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl- and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137442-51-2, known as 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl-, represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This sophisticated molecule has garnered attention in the scientific community due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a pyrazole core, a bromophenyl substituent, and an amino acid derivative moiety, makes it a versatile scaffold for drug discovery and molecular recognition studies.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for innovative pharmaceuticals. Pyrazole derivatives, in particular, have demonstrated remarkable biological activity across a spectrum of diseases. The specific configuration of 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl- is particularly noteworthy for its ability to interact with biological targets in unique ways. This compound's design incorporates elements that enhance its binding affinity and selectivity, which are critical factors in the development of effective drugs.

The bromophenyl group at the 3-position of the pyrazole ring introduces a lipophilic character to the molecule, which can improve its cell membrane permeability—a desirable trait for many pharmacological agents. Additionally, the amide bond formed by the carbonyl group and the amino acid derivative moiety provides a site for further chemical modification, enabling researchers to fine-tune the compound's properties. The fluoren-9-ylmethoxy substituent further enhances the molecular complexity by introducing a bulky aromatic group that can influence both solubility and binding interactions.

Recent advancements in computational chemistry have allowed for more precise predictions of molecular behavior, including interactions with biological receptors. Studies utilizing molecular dynamics simulations have shown that this compound can adopt multiple conformations depending on its environment, which may be advantageous for binding to flexible protein targets. Such insights are invaluable for optimizing lead compounds during drug development pipelines.

The synthesis of 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl- involves a multi-step process that showcases the ingenuity of modern synthetic organic chemistry. Key steps include condensation reactions to form the pyrazole core, bromination at the phenyl ring, and introduction of the amide linkage. Each step is meticulously designed to ensure high yield and purity, which are essential for subsequent biological testing.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders and cancer pathways. The precise mechanism of action remains under investigation, but early results are promising. Researchers are particularly interested in how the combination of functional groups modulates binding interactions with target proteins.

The role of fluorescent probes in biochemical research cannot be overstated, as they provide critical tools for visualizing molecular processes in real time. The incorporation of a fluoren-9-ylmethoxy group into this compound not only adds structural complexity but also opens avenues for developing fluorescent derivatives that could serve as probes in cellular studies. Such probes are essential for understanding dynamic processes within living cells and may lead to new diagnostic tools.

The pharmaceutical industry continues to invest heavily in heterocyclic chemistry due to its vast potential for discovering new drugs. The versatility of pyrazole derivatives makes them particularly attractive candidates for further exploration. As synthetic methodologies evolve, compounds like 1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-phenyl-* will continue to play a pivotal role in shaping future therapeutics.

Future research directions may include exploring analogs of this compound with modified functional groups to improve pharmacokinetic properties or enhance binding affinity. Additionally, computational modeling could be employed to predict new derivatives with tailored characteristics before experimental synthesis is undertaken.

In conclusion,1H-Pyrazole-4-acetic acid, 3-(4-bromophenyl)-α-[[(9H-fluoren-9-y lmethoxy)carbonyl]amino]-1 -phenyl-* stands as a testament to the power of synthetic chemistry in creating molecules with tailored biological activities. Its unique structural features and promising preliminary results make it a compelling subject for further investigation in both academic and industrial settings.